Cas no 192878-36-7 (1H-Pyrrole-2-carboxylic acid, 4,5-dihydro-5-oxo-)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4,5-dihydro-5-oxo-
• CAS No: 192878-36-7
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 2787886
• PubChem ID: 9543309
• Update Time: 2024-03-01

1H-Pyrrole-2-carboxylic acid, 4,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4,5-dihydro-5-oxo-
• DTXSID70429486
• 192878-36-7

• Inchi： 1S/C5H5NO3/c7-4-2-1-3(6-4)5(8)9/h1H,2H2,(H,6,7)(H,8,9)
• InChI Key： UKUHCFOPVAFYIJ-UHFFFAOYSA-N
• SMILES： O=C1CC=C(C(=O)O)N1

Computed Properties

• Exact Mass: 127.026943022g/mol
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives